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A comprehensive phylogenetic analysis of the tachykinin neuropeptide family in reptiles reveals
key evolutionary insights into this ancient and functionally diverse group of signaling molecules.
This guide provides a comparative overview of reptilian tachykinins, including their precursor
gene organization, peptide sequences, and phylogenetic relationships, offering valuable data
for researchers in neuroscience, pharmacology, and drug development.

The tachykinin family, which includes well-known neuropeptides like Substance P (SP),
Neurokinin A (NKA), and Neurokinin B (NKB), plays crucial roles in a wide range of
physiological processes, from pain transmission and inflammation to smooth muscle
contraction and behavior.[1] While extensively studied in mammals, the evolution and diversity
of this family in reptiles, a pivotal group for understanding vertebrate evolution, have remained
less clear. This analysis synthesizes available genomic and proteomic data to build a clearer
picture of the tachykinin system in reptiles.

Comparative Analysis of Reptilian Tachykinin
Peptides

Tachykinin peptides are derived from precursor proteins encoded by the tachykinin genes
(TAC1, TAC3, and TAC4). In reptiles, orthologs of TAC1 and TAC3 have been identified, giving
rise to SP, NKA, and NKB-related peptides. The amino acid sequences of these peptides show
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a high degree of conservation in the C-terminal region, which is critical for receptor binding, yet
also display key substitutions that can inform phylogenetic relationships.[1]

A notable example comes from the American alligator (Alligator mississippiensis), where
Substance P exhibits a single amino acid substitution (Arg for Lys at position 3) compared to
the mammalian consensus sequence, a feature it shares with avian SP.[2] In contrast, the
Neurokinin A sequence from the alligator is identical to its mammalian counterpart.[2]

Comparison to

) . ) Amino Acid .
Peptide Reptilian Species Mammalian
Sequence
Sequence
) Arg-Pro-Arg-Pro-GIn- ) o
Alligator Single substitution
Substance P S GIn-Phe-Phe-Gly-Leu-
mississippiensis (Lys3Arg)[2]
Met-NH2

) His-Lys-Thr-Asp-Ser-
Alligator

Neurokinin A S Phe-Val-Gly-Leu-Met- Identical[2]
mississippiensis NH2

Asp-Ala-Gly-Tyr-Gly-
GIn-lle-Ser-His-Lys-

] Alligator ] Single substitution
Neuropeptide y S Arg-His-Lys-Thr-Asp- )
mississippiensis (His4Tyn)[2]
Ser-Phe-Val-Gly-Leu-
Met-NH2

Phylogenetic Relationships of the Tachykinin Family

The evolutionary history of the tachykinin gene family in vertebrates is characterized by gene
duplication events.[1][3] Phylogenetic analysis of tachykinin precursor proteins, including
available reptilian sequences, robustly supports the monophyly of the vertebrate tachykinin
family and delineates the distinct evolutionary trajectories of the TAC1 and TAC3 gene
lineages. Reptilian tachykinin sequences cluster with their respective orthologs from other
vertebrate classes, underscoring the ancient origins of these signaling systems.
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Evolutionary relationship of tachykinin genes.

Experimental Protocols

The phylogenetic analysis presented here is based on established molecular and bioinformatic
methodologies. A generalized workflow for such an analysis is outlined below.

1. Sequence Retrieval and Alignment: Tachykinin precursor protein sequences from various
reptilian species, as well as representative species from other vertebrate classes (mammals,
birds, amphibians, and fish), are retrieved from public databases such as NCBI GenBank. The
amino acid sequences are then aligned using multiple sequence alignment software like
ClustalW or MAFFT to identify conserved regions and variable sites.[1]

2. Phylogenetic Tree Construction: Phylogenetic trees are constructed using methods such as
Maximum Likelihood (ML) and Bayesian Inference (Bl). The appropriate model of protein
evolution is determined using software like ProtTest. The robustness of the phylogenetic tree
topology is assessed using bootstrap analysis (for ML) or by calculating posterior probabilities
(for BI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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